Cas no 152212-38-9 (Cyclohexanecarboxylicacid, 1-methyl-2-oxo-, (+)-)
152212-38-9 structure
Product Name:Cyclohexanecarboxylicacid, 1-methyl-2-oxo-, (+)-
CAS No:152212-38-9
MF:C8H12O3
MW:156.179082870483
CID:99321
PubChem ID:11321084
Update Time:2025-04-18
Cyclohexanecarboxylicacid, 1-methyl-2-oxo-, (+)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxylicacid, 1-methyl-2-oxo-, (+)-
- SCHEMBL3170
- Cyclohexanecarboxylic acid, 1-methyl-2-oxo-, (-)- (9CI)
- 1-Methyl-2-oxocyclohexanecarboxylic acid
- DTXSID60462201
- Cyclohexanecarboxylic acid, 1-methyl-2-oxo- (9CI)
- 1-methyl-2-oxocyclohexane-1-carboxylic acid
- Cyclohexanecarboxylic acid, 1-methyl-2-oxo-, (+)- (9CI)
- AKOS026736360
- 152212-62-9
- SSNKQVCRNSRBRB-UHFFFAOYSA-N
- 152212-15-2
- methylcyclohexanone carboxylic acid
- Cyclohexanecarboxylicacid, 1-methyl-2-oxo-, (-)-
- 152212-38-9
-
- Inchi: 1S/C8H12O3/c1-8(7(10)11)5-3-2-4-6(8)9/h2-5H2,1H3,(H,10,11)
- InChI Key: SSNKQVCRNSRBRB-UHFFFAOYSA-N
- SMILES: O=C1CCCCC1(C(=O)O)C
Computed Properties
- Exact Mass: 156.07866
- Monoisotopic Mass: 156.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37
Cyclohexanecarboxylicacid, 1-methyl-2-oxo-, (+)- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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